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Compound of Interest

Compound Name:
4-Benzyloxy-2-

methoxybenzaldehyde

Cat. No.: B021105 Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectral data for 4-
Benzyloxy-2-methoxybenzaldehyde, a key intermediate in organic synthesis and drug

discovery. Designed for researchers, scientists, and professionals in drug development, this

document synthesizes theoretical principles with practical, field-proven insights to facilitate the

unambiguous identification and characterization of this compound.

Introduction
4-Benzyloxy-2-methoxybenzaldehyde (Molecular Formula: C₁₅H₁₄O₃, Molecular Weight:

242.27 g/mol ) is a substituted aromatic aldehyde featuring a benzyloxy and a methoxy group.

[1] The precise arrangement of these functional groups on the benzaldehyde core dictates its

reactivity and potential biological activity. Therefore, accurate structural elucidation through

modern spectroscopic techniques is paramount for its application in research and

development. This guide will detail the expected spectral signatures in Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS),

providing a framework for its characterization.

Molecular Structure
The structural framework of 4-Benzyloxy-2-methoxybenzaldehyde is foundational to

understanding its spectral properties. The numbering of the atoms is provided for clarity in the
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subsequent spectral assignments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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